2-Acetamido-5-methoxy-4-nitrobenzoic acid
Overview
Description
2-Acetamido-5-methoxy-4-nitrobenzoic acid is a chemical compound with the molecular formula C10H10N2O6 . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C10H10N2O6 . The average mass of the molecule is 254.196 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are characterized by its molecular weight (254.2 g/mol) and its molecular formula (C10H10N2O6) .Scientific Research Applications
Solubility and Transfer Studies
Research on solubility and solute transfer into organic solvents like 2-ethoxyethanol has utilized similar compounds to 2-Acetamido-5-methoxy-4-nitrobenzoic acid. For instance, studies have included benzoic acid derivatives like 3-nitrobenzoic acid and 4-nitrobenzoic acid to understand the solubility behavior and develop correlations for solute transfer using the Abraham model. This model describes experimental data with high accuracy, which is valuable for understanding the behavior of related compounds in various solvents (Hart et al., 2015).
Synthesis and Chemical Transformations
Several studies have focused on the synthesis and transformation of compounds structurally related to this compound. For example, research on methoxy-nitrobenzaldehyde, which shares some structural similarities, explores its reaction with other chemicals to produce a series of derivatives with potential applications in various fields (Havaldar et al., 2004). Similar work includes the synthesis of compounds like 2-alkyl-7-methoxy-5-nitrobenzo[b]furan, which could offer insights into the reactivity and potential applications of this compound (Kowalewska & Kwiecień, 2008).
Antibacterial and Antimicrobial Activity
Research has shown that compounds structurally similar to this compound, like acetamido pyrrolyl azoles, display promising antibacterial and anti-inflammatory activities. This suggests potential applications of this compound in developing new antimicrobial agents (Sowmya et al., 2017).
Mechanism of Action
Mode of Action
It is known that nitro compounds can form charge-transfer complexes, suggesting that this compound may interact with its targets through electron transfer .
Biochemical Pathways
It’s possible that this compound could influence pathways involving benzylic halides, which typically react via sn1 or sn2 pathways .
Pharmacokinetics
Its molecular weight (2542) and physical form (yellow powder) suggest that it may have good bioavailability .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 2-Acetamido-5-methoxy-4-nitrobenzoic acid. For instance, its storage temperature is room temperature, suggesting that it may be stable under normal environmental conditions .
properties
IUPAC Name |
2-acetamido-5-methoxy-4-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O6/c1-5(13)11-7-4-8(12(16)17)9(18-2)3-6(7)10(14)15/h3-4H,1-2H3,(H,11,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWIICWOSUUZYES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1C(=O)O)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90611725 |
Source
|
| Record name | 2-Acetamido-5-methoxy-4-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90611725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
196194-98-6 |
Source
|
| Record name | 2-Acetamido-5-methoxy-4-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90611725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(2-Amino-phenyl)-ethyl]-carbamic acid tert-butyl ester](/img/structure/B112138.png)
